Cas no 2229090-44-0 (1-(3-bromo-2,2-dimethylpropyl)-4-fluoro-2-methoxybenzene)

• Product Name: 1-(3-bromo-2,2-dimethylpropyl)-4-fluoro-2-methoxybenzene
• CAS No: 2229090-44-0
• MF: C₁₂H₁₆BrFO
• MW: 275.157246589661
• CID: 6547659
• PubChem ID: 165670948
• Update Time: 2025-06-09

1-(3-bromo-2,2-dimethylpropyl)-4-fluoro-2-methoxybenzene Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromo-2,2-dimethylpropyl)-4-fluoro-2-methoxybenzene
• 2229090-44-0
• EN300-1927503

• Inchi： 1S/C12H16BrFO/c1-12(2,8-13)7-9-4-5-10(14)6-11(9)15-3/h4-6H,7-8H2,1-3H3
• InChI Key： IRVSITOOBIBNRN-UHFFFAOYSA-N
• SMILES： BrCC(C)(C)CC1C=CC(=CC=1OC)F

Computed Properties

• Exact Mass: 274.03686g/mol
• Monoisotopic Mass: 274.03686g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 9.2Ų

Additional information on 1-(3-bromo-2,2-dimethylpropyl)-4-fluoro-2-methoxybenzene

Professional Introduction to Compound with CAS No. 2229090-44-0 and Product Name: 1-(3-bromo-2,2-dimethylpropyl)-4-fluoro-2-methoxybenzene

The compound with the CAS number 2229090-44-0 and the product name 1-(3-bromo-2,2-dimethylpropyl)-4-fluoro-2-methoxybenzene represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and chemical properties, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The molecular structure of this compound incorporates several key functional groups, including a bromo substituent, a fluoro group, and a methoxy group, which contribute to its distinct reactivity and biological activity.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of novel compounds with tailored molecular architectures to address various therapeutic challenges. The presence of the 3-bromo-2,2-dimethylpropyl side chain in 1-(3-bromo-2,2-dimethylpropyl)-4-fluoro-2-methoxybenzene is particularly noteworthy, as it introduces steric hindrance and electronic effects that can modulate the compound's interactions with biological targets. This feature makes it a valuable scaffold for designing molecules with enhanced binding affinity and selectivity.

The fluoro group at the 4-position of the benzene ring is another critical feature that contributes to the compound's pharmacological profile. Fluorine atoms are well-known for their ability to influence metabolic stability, lipophilicity, and binding interactions at biological targets. In particular, fluorine substitution can enhance the metabolic resistance of drug candidates, making them more suitable for long-term therapeutic use. The methoxy group at the 2-position further complements these properties by introducing additional electronic effects that can fine-tune the compound's reactivity and biological activity.

Recent studies have highlighted the importance of structural diversity in drug discovery programs. The compound 1-(3-bromo-2,2-dimethylpropyl)-4-fluoro-2-methoxybenzene exemplifies this principle by combining multiple functional groups in a way that maximizes its potential therapeutic utility. Researchers have been exploring derivatives of this compound to investigate their effects on various biological pathways. For instance, modifications to the bromo substituent have been shown to alter the compound's interaction with enzymes and receptors, leading to novel pharmacological effects.

The synthesis of 1-(3-bromo-2,2-dimethylpropyl)-4-fluoro-2-methoxybenzene involves a multi-step process that requires precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to ensure high yield and purity, which are critical for pharmaceutical applications. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the complex framework of this compound. These synthetic approaches not only highlight the ingenuity of modern organic chemistry but also underscore the importance of innovative methodologies in drug development.

From a medicinal chemistry perspective, 1-(3-bromo-2,2-dimethylpropyl)-4-fluoro-2-methoxybenzene has shown promise in preclinical studies as a lead compound for further optimization. Its unique structural features make it a versatile scaffold for designing molecules with potential applications in oncology, inflammation, and other therapeutic areas. The ability to fine-tune its pharmacological properties through structural modifications offers researchers a powerful tool for developing next-generation therapeutics.

The role of computational chemistry in analyzing and optimizing compounds like 1-(3-bromo-2,2-dimethylpropyl)-4-fluoro-2-methoxybenzene cannot be overstated. Advanced computational models have been used to predict the biological activity of this compound and its derivatives before experimental synthesis. These models take into account various factors such as molecular geometry, electronic distribution, and binding interactions with biological targets. By leveraging computational techniques, researchers can accelerate the drug discovery process and reduce experimental costs.

In conclusion,1-(3-bromo-2,2-dimethylpropyl)-4-fluoro-2-methoxybenzene represents a significant contribution to the field of pharmaceutical chemistry. Its unique structural features and promising pharmacological properties make it a valuable candidate for further research and development. As our understanding of biological systems continues to evolve,1-(3-bromo-2,2-dimethylpropyl)-4-fluoro-2-methoxybenzene will likely play an important role in shaping future therapeutic strategies.